Cas no 27594-18-9 (Pyrrolidine,1,1'-(1,3-phenylene)bis-)

Pyrrolidine,1,1'-(1,3-phenylene)bis- structure
27594-18-9 structure
Product Name:Pyrrolidine,1,1'-(1,3-phenylene)bis-
CAS No:27594-18-9
MF:C14H20N2
MW:216.322003364563
CID:280925
PubChem ID:286558
Update Time:2025-04-19

Pyrrolidine,1,1'-(1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine,1,1'-(1,3-phenylene)bis-
    • 27594-18-9
    • DTXSID40301629
    • 1,1'-benzene-1,3-diyldipyrrolidine
    • NSC-145018
    • NSC145018
    • Inchi: 1S/C14H20N2/c1-2-9-15(8-1)13-6-5-7-14(12-13)16-10-3-4-11-16/h5-7,12H,1-4,8-11H2
    • InChI Key: AXDQOOKJHFIYLE-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=C(C=2)N2CCCC2)CCCC1

Computed Properties

  • Exact Mass: 216.1628
  • Monoisotopic Mass: 216.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 1.089
  • Boiling Point: 382.5°Cat760mmHg
  • Flash Point: 172.9°C
  • Refractive Index: 1.586
  • PSA: 6.48
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